Cas no 32517-36-5 (Solvent Black 34)

• Product Name: Solvent Black 34
• CAS No: 32517-36-5
• MF: C₃₂H₂₃CrN₆O₈
• MW: 671.556528329849
• CID: 53911
• PubChem ID: 137184848
• Update Time: 2025-11-02

Solvent Black 34 Chemical and Physical Properties

Names and Identifiers

• Solvent Black 34
• Acid Black 63
• C.I. SOLVENT BLACK 34
• Hydrogen bis[1-[(2-hydroxy-4-nitrophenyl)azo]-2-naphtholato]chromate
• Chromate(1-), bis[1-[[2-(hydroxy-.kappa.O)-4-nitrophenyl]azo-.kappa.N1]-2-naphthalenolato(2-)-.kappa.O]-, hydrogen
• 12218-99-4
• 12269-80-6
• 32517-36-5
• chromium;hydron;1-[(2-hydroxy-4-nitrophenyl)diazenyl]naphthalen-2-ol
• 12238-55-0
• Solvent black 34

• Inchi： 1S/2C16H11N3O4.Cr/c2*20-14-8-5-10-3-1-2-4-12(10)16(14)18-17-13-7-6-11(19(22)23)9-15(13)21;/h2*1-9,20-21H;/p+1/b2*18-17+;
• InChI Key： JCMSUORPDNJWIC-IVYOCVIQSA-O
• SMILES： [Cr].OC1=CC=C2C=CC=CC2=C1/N=N/C1C=CC(=CC=1O)[N+](=O)[O-].OC1=CC=C2C=CC=CC2=C1/N=N/C1C=CC(=CC=1O)[N+](=O)[O-].[H+]

Computed Properties

• Exact Mass: 361.01500
• Monoisotopic Mass: 671.098241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222Ų

Experimental Properties

• PSA: 111.00000
• LogP: 5.09780

Additional information on Solvent Black 34

Solvent Black 34 (CAS 32517-36-5): A Comprehensive Guide to Properties, Applications, and Market Trends

Solvent Black 34 (CAS 32517-36-5) is a high-performance solvent dye widely used in industrial applications. As a member of the azo dye family, it offers excellent solubility in organic solvents, making it a preferred choice for coloring plastics, inks, and coatings. The chemical's unique molecular structure provides exceptional lightfastness and thermal stability, addressing growing industry demands for durable coloring solutions.

In recent years, Solvent Black 34 dye has gained significant attention due to the rising demand for high-performance industrial colorants. Manufacturers are increasingly searching for "heat-resistant solvent dyes" and "lightfast coloring agents" - two key areas where this compound excels. The global shift toward more durable and sustainable industrial materials has further boosted interest in this versatile dye.

The chemical properties of CAS 32517-36-5 make it particularly valuable in plastic coloration. With a melting point above 200°C, it maintains stability during high-temperature processing of engineering plastics. This characteristic answers frequent industry queries about "plastic dyes for high-temperature applications" and "colorants for injection molding." The dye's compatibility with various polymer systems, including ABS, polystyrene, and polycarbonate, contributes to its widespread adoption.

In the printing ink sector, Solvent Black 34 demonstrates superior performance in both conventional and specialty ink formulations. Its excellent solubility in hydrocarbon solvents meets the needs of flexographic and gravure printing applications. Current market trends show increased searches for "solvent-based ink colorants" and "non-migrating printing dyes," positioning this compound as a relevant solution for modern printing challenges.

The automotive industry represents another significant application area for Solvent Black 34 dye. As vehicle manufacturers seek "durable interior plastic colorants" and "fade-resistant dashboard dyes," this compound's UV stability and resistance to plasticizers make it ideal for automotive interior components. The growing electric vehicle market has further amplified demand for specialized colorants that can withstand unique material requirements.

From a technical perspective, CAS 32517-36-5 offers excellent color strength and transparency, allowing for precise shade matching in various applications. These characteristics respond to common technical queries about "high-strength solvent dyes" and "transparent colorants for plastics." The dye's clean dissolution properties and minimal impact on substrate properties make it particularly valuable for engineering applications.

Environmental considerations have become increasingly important in the dye industry, and Solvent Black 34 meets many modern ecological standards. While not classified as hazardous, manufacturers continue to search for "eco-friendly solvent dyes" and "sustainable industrial colorants." The compound's efficient coloration properties allow for lower usage rates compared to some alternatives, contributing to reduced environmental impact.

The global market for Solvent Black 34 has shown steady growth, particularly in Asia-Pacific regions where plastic and ink production continues to expand. Industry analysts note increased searches for "Solvent Black 34 suppliers" and "CAS 32517-36-5 manufacturers," reflecting growing commercial interest. The compound's balance of performance and cost-effectiveness makes it attractive for both large-scale industrial users and specialty applications.

Quality control aspects of Solvent Black 34 dye frequently appear in technical discussions, with professionals searching for "Solvent Black 34 specifications" and "CAS 32517-36-5 testing methods." The dye typically undergoes rigorous testing for parameters like hue, strength, solubility, and thermal stability to ensure consistent performance across applications. These quality measures address industry concerns about batch-to-batch consistency in coloration products.

Looking forward, innovations in solvent dye technology are expected to further enhance the applications of CAS 32517-36-5. Emerging trends include the development of customized formulations for specific polymer systems and the integration of advanced dispersion technologies. These advancements respond to market demands for "specialty solvent dyes" and "application-specific colorants," positioning Solvent Black 34 for continued relevance in evolving industrial landscapes.